Cas no 153850-87-4 (1-(4'-Methoxybiphenyl-2-yl)methanamine)

• Product Name: 1-(4'-Methoxybiphenyl-2-yl)methanamine
• CAS No: 153850-87-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 858613
• Update Time: 2025-06-29

1-(4'-Methoxybiphenyl-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-biphenyl-2-methanamine
• (4-methoxy-1,1-biphenyl-2-yl)methylamine
• 1-(4'-methoxybiphenyl-2-yl)methanamine
• CSCQMEWOHGEUPB-UHFFFAOYSA-N
• [(4-methoxyphenyl)phenyl]methylamine
• 1-(4'-Methoxybiphenyl-2-yl)methanamine

• Inchi： 1S/C14H15NO/c1-16-13-8-6-11(7-9-13)14-5-3-2-4-12(14)10-15/h2-9H,10,15H2,1H3
• InChI Key： CSCQMEWOHGEUPB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-(4'-Methoxybiphenyl-2-yl)methanamine

Introduction to 1-(4'-Methoxybiphenyl-2-yl)methanamine and Its Significance in Modern Chemical Research

1-(4'-Methoxybiphenyl-2-yl)methanamine, with the CAS number 153850-87-4, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its biphenyl core structure modified with a methoxy group at the 4' position and an amine functional group at the 2-position, exhibits a unique set of chemical properties that make it a valuable candidate for various applications. The study of such compounds is not only fascinating from a structural perspective but also holds promise for developing novel therapeutic agents and materials.

The biphenyl scaffold is a well-known motif in medicinal chemistry, often found in biologically active molecules due to its ability to facilitate favorable interactions with biological targets. The introduction of a methoxy group at the 4' position of the biphenyl ring can significantly influence the electronic properties and steric environment of the molecule. This modification can alter the compound's solubility, reactivity, and binding affinity, making it an attractive starting point for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. 1-(4'-Methoxybiphenyl-2-yl)methanamine has been explored as a potential lead compound in several drug discovery initiatives. Its amine functional group provides a handle for further derivatization, allowing chemists to design analogs with enhanced pharmacological properties. For instance, modifications at the amine moiety can introduce hydrogen bonding capabilities or alter metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 1-(4'-Methoxybiphenyl-2-yl)methanamine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. The biphenyl core of this compound can mimic ATP or other substrates, thereby interfering with kinase activity. Furthermore, the presence of a methoxy group can enhance binding affinity by forming additional hydrogen bonds or hydrophobic interactions with the target protein.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. Compounds like 1-(4'-Methoxybiphenyl-2-yl)methanamine contribute to this diversity by offering unique structural features that can be exploited to overcome resistance mechanisms or improve therapeutic efficacy. Researchers have employed various computational methods to predict the binding modes of this compound with target proteins, providing insights into its potential mechanism of action.

The synthesis of 1-(4'-Methoxybiphenyl-2-yl)methanamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been utilized to construct the biphenyl core efficiently. These methods not only streamline the synthetic process but also allow for greater flexibility in introducing additional functional groups for further derivatization.

In addition to its pharmaceutical applications, 1-(4'-Methoxybiphenyl-2-yl)methanamine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy group can influence charge transport properties, making it possible to fine-tune the performance of these materials.

The investigation of 1-(4'-Methoxybiphenyl-2-yl)methanamine also extends into the realm of chemical biology. By studying its interactions with biological targets, researchers can gain a deeper understanding of cellular processes and develop tools to modulate these processes for therapeutic benefit. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-activity relationships of this compound.

As research continues to evolve, new methodologies are being developed to enhance the study of compounds like 1-(4'-Methoxybiphenyl-2-yl)methanamine. High-throughput screening technologies allow for rapid testing of large libraries of compounds, increasing the chances of identifying promising leads. Additionally, advances in computational chemistry enable more accurate predictions of molecular properties, reducing the need for extensive experimental trials.

The future prospects for 1-(4'-Methoxybiphenyl-2-yl)methanamine are bright, with ongoing studies exploring its potential in various fields. Whether it is used as a starting point for drug development or as a component in advanced materials, this compound exemplifies the importance of innovative research in chemical science. By leveraging its unique structural features and exploring new synthetic pathways, scientists continue to push the boundaries of what is possible in their respective fields.